Cas no 332898-63-2 (5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid)

• Product Name: 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid
• CAS No: 332898-63-2
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• MDL: MFCD02614443
• CID: 917798
• PubChem ID: 776838
• Update Time: 2025-08-05

5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Acetamido-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid
• 5-(acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid
• 5-(acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid(SALTDATA: FREE)
• 5-acetamido-2-(2,5-dimethylpyrrol-1-yl)benzoic acid
• HMS1423M17
• SR-01000430210
• 2-(2,5-DIMETHYLPYRROL-1-YL)-5-ACETAMIDOBENZOIC ACID
• 332898-63-2
• SR-01000430210-1
• 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-ACETAMIDOBENZOIC ACID
• CS-0118736
• DB-206376
• Benzoic acid, 5-(acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)-
• MFCD02614443
• 5-Acetamido-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoicacid
• SCHEMBL15714397
• IFLab1_004153
• CHEMBRDG-BB 5948197
• CHEMBL4589104
• 5-(Acetylamino)-2-(2,5-dimethyl-1h-pyrrol-1-yl)benzoicacid
• AKOS000156990
• BS-37708
• Oprea1_588660
• SB63635
• DTXSID20354597
• STK192842
• 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid

• MDL： MFCD02614443
• Inchi： 1S/C15H16N2O3/c1-9-4-5-10(2)17(9)14-7-6-12(16-11(3)18)8-13(14)15(19)20/h4-8H,1-3H3,(H,16,18)(H,19,20)
• InChI Key： OQLWKWMHQJQVEW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1N1C(C)=CC=C1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 272.11600
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 71.33000
• LogP: 2.82370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid

5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid: A Comprehensive Overview

The compound 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid (CAS No. 332898-63-2) is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and the latest research findings.

5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid is a benzoic acid derivative with an acetylamino group at the 5-position and a substituted pyrrole ring at the 2-position. The pyrrole ring is further substituted with two methyl groups at the 2 and 5 positions, which contributes to its structural complexity and functional diversity. This compound is synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution.

Recent studies have highlighted the potential of 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid as a lead compound in drug discovery. Its ability to modulate key biological pathways makes it a valuable candidate for treating various diseases. For instance, researchers have explored its anti-inflammatory properties, which could be harnessed to develop novel therapeutics for conditions such as arthritis and neurodegenerative disorders.

The synthesis of 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid involves multiple steps that require precise control over reaction conditions. The starting material is typically a substituted benzene ring, which undergoes acetylation to introduce the acetyl amino group. Subsequent reactions involve the introduction of the pyrrole moiety through coupling reactions or other methods. The final product is purified using chromatographic techniques to ensure high purity and quality.

In terms of applications, 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid has shown promise in several areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, its role as a building block in medicinal chemistry has been recognized due to its versatile structure.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. These findings underscore the importance of 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid as a valuable tool in drug design.

In conclusion, 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yli benzoic Acid (CAS No. 332898-63-2) is a compound with immense potential in the field of organic chemistry and pharmacology. Its unique structure and diverse biological activities make it a subject of interest for researchers worldwide. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in future drug development efforts.